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Compound of Interest

Compound Name: Isotrac

Cat. No.: B13740967 Get Quote

Isotrak sources are available in a variety of radionuclides, activities, and physical formats to suit

different applications, primarily for checking and calibrating radiation detectors.[1][2] Below is a

summary of common Isotrak sources utilized in research settings.

Table 1: Alpha Emitter Specifications

Isotope Half-Life
Primary
Emission

Standard
Activity

Physical Form

Americium-241

(Am-241)
432.2 years Alpha (α) 74 kBq

Mounted on an

85mm x 12mm

aluminum rod.[3]

Table 2: Beta Emitter Specifications

Isotope Half-Life
Primary
Emission

Max Beta
Energy

Standard
Activity

Physical
Form

Strontium-90

(Sr-90)
28.8 years Beta (β⁻)

0.546 MeV

(Sr-90), 2.28

MeV (Y-90)

74 kBq

Mounted on

an 85mm x

12mm

aluminum

rod.[3]

Table 3: Gamma Emitter Specifications
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Isotope Half-Life
Primary
Emission

Gamma
Energy

Standard
Activity

Physical
Form

Cesium-137

(Cs-137)
30.17 years Gamma (γ) 0.662 MeV 370 kBq

Mounted on

an 85mm x

12mm

aluminum

rod.[3]

Cobalt-60

(Co-60)
5.27 years Gamma (γ)

1.173 MeV,

1.332 MeV
74 kBq

Available in

various check

source

configuration

s.[2]

Sodium-22

(Na-22)
2.6 years

Gamma (γ),

Positron (β+)

0.511 MeV,

1.275 MeV
74 kBq

Available in

various check

source

configuration

s.[2]

Table 4: Mixed Nuclide Source Sets

Set Identification Included Nuclides Activity per Nuclide

QCRB8149 Am-241, Co-60, Na-22, Sr-90 74 kBq

QCRB7471
Am-241, Co-60, Na-22, Sr-90,

Cs-137
74 kBq

These sets are designed for comprehensive performance checks of instruments across a range

of radiation types and energies.[2]

Experimental Protocols: Instrument Calibration and
Quality Control
The primary application of Isotrak sources in a research setting is the calibration and routine

performance verification of radiation detection instrumentation.
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Gamma Spectrometer Energy Calibration using Isotrak
Cs-137 and Co-60 Sources
Objective: To establish a relationship between the channel number of the Multi-Channel

Analyzer (MCA) and the corresponding gamma-ray energy.

Materials:

High-Purity Germanium (HPGe) or Sodium Iodide (NaI(Tl)) detector

Multi-Channel Analyzer (MCA) and associated software

Isotrak Cs-137 and Co-60 gamma sources

Source holder for reproducible geometry

Methodology:

Background Measurement: Before introducing any source, acquire a background spectrum

for a sufficient duration to identify any existing peaks in the environment.

Source Placement: Position the Cs-137 source at a fixed, reproducible distance from the

detector.

Spectrum Acquisition (Cs-137): Acquire a gamma spectrum for the Cs-137 source. The

acquisition time should be long enough to obtain a well-defined photopeak at 661.7 keV with

good statistical significance.

Peak Identification (Cs-137): Identify the channel number corresponding to the centroid of

the 661.7 keV photopeak.

Spectrum Acquisition (Co-60): Replace the Cs-137 source with the Co-60 source,

maintaining the exact same geometry. Acquire a spectrum and identify the channel numbers

for the 1173.2 keV and 1332.5 keV photopeaks.

Calibration Curve: Plot the known gamma energies (661.7, 1173.2, and 1332.5 keV) against

their corresponding channel numbers. Perform a linear regression to determine the energy
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calibration equation (Energy = m * Channel + c). This equation is then used by the software

to convert channel numbers to energy for unknown samples.

Beta Counter Performance Check using Isotrak Sr-90
Source
Objective: To verify the consistent performance of a beta counter (e.g., Geiger-Müller or liquid

scintillation counter).

Materials:

Beta detector (e.g., Geiger-Müller counter)

Isotrak Sr-90 check source

Source holder

Methodology:

Background Count: Measure the background count rate without the source present.

Source Count: Place the Sr-90 source in a fixed position relative to the detector and

measure the count rate for a set period.

Net Count Rate: Subtract the background count rate from the source count rate to obtain the

net count rate.

Trending: Record the date, background count rate, and net source count rate in a logbook.

This data should be trended over time. A stable net count rate (within statistical variations)

indicates consistent detector performance. Significant deviations may signal a detector

malfunction.

Logical and Experimental Workflows
While Isotrak sources are not used to directly probe biological signaling pathways, they are

critical for ensuring the quality of data in radioassays that do. The following diagrams illustrate

the logical flow of quality assurance and a typical experimental workflow using these sources.
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Instrument Setup & Verification

Experimental Measurement

Detector Power On & Stabilization

Perform Daily Performance Check
(using Isotrak Check Source)

Compare with Control Chart

Proceed if within limits

OK

Troubleshoot/Recalibrate if out of limits

Not OK

Prepare Research Sample
(e.g., radiolabeled compound)

Measure Sample Radioactivity

Data Analysis

Click to download full resolution via product page

Caption: Logical workflow for ensuring instrument quality control in a research lab.
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Preparation

Calibration Procedure

Analysis & Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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